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Compound of Interest

Compound Name: 5-Oxoazelaic acid

Cat. No.: B1347596 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Note on Nomenclature: The compound 5-ketoazelaic acid is a dicarboxylic acid. Research

literature extensively covers a structurally related and metabolically significant compound, 9-

oxononanoic acid (also known as azelaaldehydic acid), which is a nine-carbon molecule

containing a ketone and a carboxylic acid. Due to the limited direct research on 5-ketoazelaic

acid in metabolic studies, this document will focus on the well-documented activities of 9-

oxononanoic acid as a representative keto-acid with significant metabolic effects. The

principles and methodologies described herein are likely applicable to the study of other keto-

acids, including 5-ketoazelaic acid.

Introduction
Keto-acids are emerging as important signaling molecules and metabolic modulators,

particularly in the context of lipid metabolism. 9-Oxononanoic acid, a product of lipid

peroxidation, has been shown to exert significant effects on hepatic lipid homeostasis. These

notes provide an overview of its applications in metabolic research, with detailed protocols for

investigating its mechanism of action.

Mechanism of Action
9-Oxononanoic acid primarily influences hepatic lipid metabolism by coordinately regulating

fatty acid synthesis and oxidation. Its key molecular targets include:
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Acetyl-CoA Carboxylase (ACC): The rate-limiting enzyme in de novo fatty acid synthesis. 9-

Oxononanoic acid has been shown to inhibit ACC activity, thereby reducing the production of

new fatty acids.[1]

Carnitine Palmitoyltransferase (CPT): The enzyme responsible for transporting long-chain

fatty acids into the mitochondria for β-oxidation. 9-Oxononanoic acid administration leads to

an increase in CPT activity, promoting the breakdown of fatty acids for energy.[1]

The net effect of these actions is a shift away from lipid storage and towards lipid utilization, a

highly desirable outcome in the context of metabolic diseases such as non-alcoholic fatty liver

disease (NAFLD) and obesity.

Data Presentation
The following tables summarize the quantitative effects of 9-oxononanoic acid on key metabolic

enzymes and signaling molecules.

Table 1: Effect of 9-Oxononanoic Acid on Hepatic Lipid Metabolism Enzymes in Rats[1]

Enzyme Change in Activity

Acetyl-CoA Carboxylase (ACC) ↓ 60%

Carnitine Palmitoyltransferase (CPT) ↑ 35%

Data obtained from rats administered 100 mg of 9-oxononanoic acid orally.[1]

Table 2: Effect of 9-Oxononanoic Acid on Phospholipase A2 Activity and Thromboxane B2

Production in Human Blood[2][3]

9-ONA Concentration (µM) PLA2 Activity (µM/min/ml) TxB2 Production (ng/L)

0 (Control) 11.43 ± 0.22 61 ± 18

3 12.23 ± 0.28 822 ± 38

9 13.14 ± 0.42 967 ± 72
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Data are presented as mean ± standard deviation.[2][3]

Signaling Pathways and Experimental Workflows
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Caption: Regulation of hepatic lipid metabolism by 9-Oxononanoic Acid.
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General Experimental Workflow

Administer 9-Oxononanoic Acid
(in vivo or in vitro)

Collect Samples
(e.g., Liver Tissue, Blood)

Enzyme Activity Assays
(ACC, CPT)

Metabolite Analysis
(e.g., Fatty Acids, Acyl-CoAs)

Data Analysis and Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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